Cas no 1803693-53-9 (2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine)

2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine structure
1803693-53-9 structure
Product Name:2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine
CAS No:1803693-53-9
MF:C7H3F5N2O2
MW:242.102938890457
CID:4847741
Update Time:2023-08-19

2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine
    • Inchi: 1S/C7H3F5N2O2/c8-6(9)4-1-3(7(10,11)12)5(2-13-4)14(15)16/h1-2,6H
    • InChI Key: KOIAVBABTBAOFK-UHFFFAOYSA-N
    • SMILES: FC(C1=CC(C(F)F)=NC=C1[N+](=O)[O-])(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 265
  • XLogP3: 2.2
  • Topological Polar Surface Area: 58.7

2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029076493-250mg
2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine
1803693-53-9 97%
250mg
$489.60 2022-04-02
Alichem
A029076493-500mg
2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine
1803693-53-9 97%
500mg
$823.15 2022-04-02
Alichem
A029076493-1g
2-(Difluoromethyl)-5-nitro-4-(trifluoromethyl)pyridine
1803693-53-9 97%
1g
$1,475.10 2022-04-02
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